![molecular formula C9H13ClN2O B2666591 3-(Aminomethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one;hydrochloride CAS No. 2044902-51-2](/img/structure/B2666591.png)
3-(Aminomethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one;hydrochloride
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Description
3-(Aminomethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one; hydrochloride (AMT) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of cyclopentapyridine derivatives and has shown promising results in various studies.
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthetic Routes
Research has demonstrated innovative synthetic methodologies involving cyclopentyl and cyclohexyl annealed pyridines, highlighting their significance in pharmaceutical chemistry and natural product synthesis. For instance, a one-pot, four-component process facilitates the synthesis of dihydropyrindines and tetrahydroquinolines, showcasing the versatility of pyridine derivatives as building blocks in chemistry (Yehia, Polborn, & Müller, 2002).
Chemical Transformations
The aminomethylation process of certain pyridines has been explored, leading to the formation of various derivatives with potential application in material science and drug development. These transformations underscore the reactivity and utility of pyridine-based compounds in creating structurally diverse molecules (Smirnov, Kuz’min, & Kuznetsov, 2005).
Photophysical Properties
Another study highlighted the synthesis and photophysical properties of tetracyclic pyrazolo[3,4-b]pyridine-based coumarin chromophores. These compounds exhibit high fluorescence quantum yields and good electrochemical, thermal, and photochemical stabilities, indicating their potential applications in fluorescence imaging and material science (Chen et al., 2012).
Biological and Pharmacological Applications
Antibacterial Activity
Multicomponent synthesis methods have led to the discovery of novel heterocyclic scaffolds, such as 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones, exhibiting notable antibacterial activities. This research suggests the potential of pyridine derivatives in developing new antimicrobial agents (Frolova et al., 2011).
properties
IUPAC Name |
3-(aminomethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O.ClH/c10-5-7-4-6-2-1-3-8(6)11-9(7)12;/h4H,1-3,5,10H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLGZOXXQKDRVNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)NC(=O)C(=C2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(aminomethyl)-1H,2H,5H,6H,7H-cyclopenta[b]pyridin-2-one hydrochloride |
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